Cas no 163808-09-1 (4-Aminobenzooxazol)

4-Aminobenzooxazol Properties

Names and Identifiers

• Benzo[d]oxazol-4-amine
• 1,3-BENZOXAZOL-4-AMINE
• 4-Aminobenzooxazol
• 4-Benzoxazolamine
• 4-Amino-1,3-benzoxazole
• 4-amino-benzooxazole
• 4-aminobenzoxazole
• benzooxazol-4-ylamine
• benzoxazole-4-ylamine
• 4-Aminobenzooxazole
• 1,3-Benzoxazol-4-amine, 4-Aminobenzo[d]oxazole
• DXNCTLORAFZVGQ-UHFFFAOYSA-N
• SBB051991
• RP09738
• AS06338
• CM10312
• ZB017126
• SY012212
• ST24046042
• A3639
• V3645
• MFC
• 163808-09-1
• benzo[d]oxazol-4-amine
• FT-0680158
• AMY21147
• EN300-174771
• AKOS005070823
• SCHEMBL926877
• Ethyl2-(4-hydroxyphenyl)-1,3-oxazole-4-carboxylate
• MFCD00973373
• 1,3-benzoxazol-4-amine
• DTXSID70363255
• Q-102350
• A4386
• 6X-0863
• Z1201620730
• CS-0130300
• 4-AMINOBENZOXAZOLE
• DB-031685
• 1,3-Benzoxazol-4-amine;4-Benzoxazolamine;
• Benzooxazol-4-ylamine
• 1,3-Benzoxazol-4-amine
• 4-Aminobenzoxazole
• 4-BenzoxazolaMine
• 4-AMINOBENZOOXAZOL
• Benzo[d]oxazol-4-aMine
• +Expand

• MDL： MFCD00973373
• InChIKey： DXNCTLORAFZVGQ-UHFFFAOYSA-N
• Inchi： 1S/C7H6N2O/c8-5-2-1-3-6-7(5)9-4-10-6/h1-4H,8H2
• SMILES： O1C([H])=NC2=C(C([H])=C([H])C([H])=C12)N([H])[H]

Computed Properties

• Exact Mass: 134.04800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 134.048
• Heavy Atom Count: 10
• Complexity: 129
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 52

Experimental Properties

• LogP: 1.99120
• PSA: 52.05000
• Boiling Point: 282.3±13.0 ºC (760 Torr),
• Melting Point: 77-79°
• Flash Point: 124.5±19.8 ºC,
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• Color/Form: Yellow to Brown Solid
• Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),

4-Aminobenzooxazol Security Information

• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C
• Signal Word：Danger
• HazardClass：IRRITANT

4-Aminobenzooxazol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%